Natural rubber latex assisted shape-attuned synthesis of intrinsically radiopaque and magnetic bioceramic nanocomposite with hyperthermia potential for cancer therapeutics†
New Journal of Chemistry Pub Date: 2021-04-26 DOI: 10.1039/D1NJ01262B
Abstract
Shape-attuned design plays a remarkable role in modulating the hyperthermia potential of magnetic nanomaterials intended for targeted cancer therapy by tuning the saturation magnetization (Ms) together with the time required to achieve hyperthermia temperature. In light of this, a customized approach has been adopted to synthesize a magnetic bioceramic nanocomposite comprising maghemite, hydroxyapatite (HAP) and silica nanoparticles by the sol–gel method, wherein biosynthesized natural rubber latex (NRL) served as a colloidal sacrificial hard template to modulate its ultrastructure via a controlled sintering process. TEM micrographs of the magnetic nanocomposite sintered at 600 °C for 6 h (LMN6) exhibited a comprehensive morphology consisting of hollow silica quasi-nanospheres adjoined to hydroxyapatite nanorods and nearly spherical maghemite nanoparticles. LMN6 has a saturation magnetization of 18 emu g−1 and achieved a hyperthermia temperature (42 °C) within a very short time interval of 6.2 min. Digital X-ray radiography proved its attenuation efficacy with a grey value of 113 and a contrast enhancement of 121.5% compared with its adjacent black background, while micro-CT analysis validated the radiopacity of LMN6 with a CT number of 1353 HU, enabling live monitoring of the bioceramic system in the biological milieu. Moreover, LMN6 with embedded silica nanospheres having a hollow core of ∼80 nm and a non-porous shell of ∼12 nm offered a favourable drug loading efficiency (60.5%) with a sustained and targeted release of 76% of the chemotherapeutic drug ‘doxorubicin’ at the slightly acidic tumour pH of 6.5 within 7 days. Besides, MTT assay and F-actin staining authenticate its biocompatibility, presenting this biomedically relevant system for its utility in combinatorial cancer therapy.
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